Ethyl 4,4,4-trifluoro-3-hydroxy-3-methylbutanoate
Overview
Description
Ethyl 4,4,4-trifluoro-3-hydroxy-3-methylbutanoate is a chemical compound with the molecular formula C7H11F3O3 . It is a clear colorless liquid .
Molecular Structure Analysis
The InChI Key for Ethyl 4,4,4-trifluoro-3-hydroxy-3-methylbutanoate is MFRIOKNLYRUYHP-UHFFFAOYNA-N . The SMILES representation is CCOC(=O)C©C(O)C(F)(F)F .Physical And Chemical Properties Analysis
The refractive index of Ethyl 4,4,4-trifluoro-3-hydroxy-3-methylbutanoate is between 1.3805-1.3855 at 20°C . The compound has a molecular weight of 186.13 .Scientific Research Applications
Microbial Synthesis
Ethyl 4,4,4-trifluoro-3-hydroxy-3-methylbutanoate can be synthesized by the asymmetric reduction of ethyl 4,4,4-trifluoroacetoacetate in an aqueous-organic solvent biphasic system . This process involves the use of whole cells of Saccharomyces uvarum SW-58 . The reaction is influenced by factors such as pH, temperature, shaking speed, volume ratio of the aqueous phase to the organic phase, and the ratio of biomass/substrate .
Pharmaceutical Applications
This compound is a key chiral precursor of a monoamine oxidase inhibitor, the antidepressant befloxatone . It’s an interesting fluorinated building block in the synthesis of pharmaceutical target compounds .
Production of Chiral Intermediates
Ethyl 4,4,4-trifluoro-3-hydroxy-3-methylbutanoate can be converted into several other useful chiral trifluoromethyated products such as D- and L-4,4,4-trifluorothreonine , butyro- and valerolactones , and ethyl trifluoroglycidate .
Regioselectivity Investigation
Ethyl 4,4,4-trifluoro-2-butynoate, a similar compound, is used to investigate the regioselectivity of the insertion reaction with cyclometalated iridium and rhodium complexes .
Plant Growth Regulation
Although not directly related to Ethyl 4,4,4-trifluoro-3-hydroxy-3-methylbutanoate, a similar compound, (S)- (+)-TFIBA, is known to promote root growth of Chinese cabbage, lettuce, and rice plants . This suggests potential applications of fluorinated compounds in plant growth regulation.
Bioconversion Efficiency
The bioconversion in the biphasic system is more efficient compared with that in the monophasic aqueous system, and product concentration as high as 54.6 g/L was reached in the organic phase without the addition of co-enzyme .
properties
IUPAC Name |
ethyl 4,4,4-trifluoro-3-hydroxy-3-methylbutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11F3O3/c1-3-13-5(11)4-6(2,12)7(8,9)10/h12H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYEGWOWSOYOERF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C)(C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70663080 |
Source
|
| Record name | Ethyl 4,4,4-trifluoro-3-hydroxy-3-methylbutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70663080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
649-67-2 |
Source
|
| Record name | Ethyl 4,4,4-trifluoro-3-hydroxy-3-methylbutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70663080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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